Cas no 2411304-68-0 (3-(ethenesulfonyl)-N-4-(trifluoromethyl)pyridin-3-ylpropanamide)

• Product Name: 3-(ethenesulfonyl)-N-4-(trifluoromethyl)pyridin-3-ylpropanamide
• CAS No: 2411304-68-0
• MF: C₁₁H₁₁F₃N₂O₃S
• MW: 308.276851892471
• CID: 5898414
• PubChem ID: 165768038
• Update Time: 2025-10-23

3-(ethenesulfonyl)-N-4-(trifluoromethyl)pyridin-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethenesulfonyl)-N-4-(trifluoromethyl)pyridin-3-ylpropanamide
• 3-(ethenesulfonyl)-N-[4-(trifluoromethyl)pyridin-3-yl]propanamide
• 2411304-68-0
• Z3015822005
• EN300-26585525

• Inchi： 1S/C11H11F3N2O3S/c1-2-20(18,19)6-4-10(17)16-9-7-15-5-3-8(9)11(12,13)14/h2-3,5,7H,1,4,6H2,(H,16,17)
• InChI Key： IGVZJAPYAAYPRR-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1C=NC=CC=1C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 308.04424788g/mol
• Monoisotopic Mass: 308.04424788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.5Ų

Additional information on 3-(ethenesulfonyl)-N-4-(trifluoromethyl)pyridin-3-ylpropanamide

3-(Ethenesulfonyl)-N-4-(Trifluoromethyl)Pyridin-3-Yl Propanamide

The compound with CAS No. 2411304-68-0, known as 3-(ethenesulfonyl)-N-4-(trifluoromethyl)pyridin-3-yl propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is notable for its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and an ethenesulfonyl moiety attached to a propanamide backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as a herbicide and pesticide. Researchers have demonstrated that the trifluoromethyl pyridine moiety enhances the compound's stability and bioavailability, while the ethenesulfonyl group contributes to its ability to inhibit key enzymes in target organisms. These findings suggest that this compound could be an effective alternative to traditional chemical agents, offering improved efficacy and reduced environmental impact.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and amidation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, ensuring high yields and purity. The structural elucidation of this compound has been confirmed through techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing a comprehensive understanding of its molecular architecture.

One of the most promising applications of this compound lies in its potential as a selective herbicide. Experimental data indicate that it selectively inhibits the growth of certain weed species without adversely affecting crops. This selectivity is attributed to the compound's ability to target specific metabolic pathways in weeds, making it a more eco-friendly option compared to broad-spectrum herbicides.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and its biological targets at the molecular level. These simulations have provided insights into the mechanisms underlying its herbicidal activity, paving the way for further optimization and development of related compounds.

In conclusion, 3-(ethenesulfonyl)-N-4-(trifluoromethyl)pyridin-3-yl propanamide (CAS No. 2411304-68-0) represents a cutting-edge advancement in chemical innovation. Its unique structure, coupled with its promising biological activity, positions it as a key player in modern agriculture and pest control. As research continues to uncover its full potential, this compound is poised to make significant contributions to sustainable agricultural practices worldwide.